Cas no 57939-04-5 (3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester)

3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester structure
57939-04-5 structure
Product Name:3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester
CAS No:57939-04-5
MF:C6H11N3
MW:125.171640634537
CID:2106270
PubChem ID:6483888
Update Time:2025-04-21

3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester
    • 1-(1H-Pyrazol-1-yl)-2-propanamine
    • 1-(1H-Pyrazol-1-yl)propan-2-aMine
    • BBL040014
    • CHEMBL4589812
    • HMS1704G08
    • 936940-15-7
    • 1-pyrazol-1-ylpropan-2-amine
    • AT12541
    • LS-06484
    • DA-31631
    • 57939-04-5
    • UWVUXGHAXNILPG-UHFFFAOYSA-N
    • MFCD04970166
    • CS-0247251
    • 1-(PYRAZOL-1-YL)PROPAN-2-AMINE
    • 842-365-6
    • [1-Methyl-2-(1H-pyrazol-1-yl)ethyl]amine
    • ALBB-021558
    • SCHEMBL669126
    • STK349723
    • AKOS000310603
    • EN300-36152
    • Z271011614
    • Inchi: 1S/C6H11N3/c1-6(7)5-9-4-2-3-8-9/h2-4,6H,5,7H2,1H3
    • InChI Key: UWVUXGHAXNILPG-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)CC(C)N

Computed Properties

  • Exact Mass: 125.095297364Da
  • Monoisotopic Mass: 125.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 43.8Ų
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